Cas no 20491-91-2 (2,4,5-Trimethoxyphenol)
2,4,5-Trimethoxyphenol structure
Product Name:2,4,5-Trimethoxyphenol
CAS No:20491-91-2
MF:C9H12O4
MW:184.189183235168
MDL:MFCD17015434
CID:840105
PubChem ID:12445134
Update Time:2025-04-19
2,4,5-Trimethoxyphenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2,4,5-trimethoxy-
- 2,4,5-trimethoxyphenol
- LogP
- NSC818361
- W12391
- AS-57806
- SCHEMBL1402467
- Asarylalkohol
- MFCD17015434
- 1,2-Benzenedicarbonyldichloride
- FT-0719880
- NSC-818361
- CS-0036238
- 20491-91-2
- AKOS022641540
- DB-010032
- STL576785
- QUPHIMRKLSEULX-UHFFFAOYSA-N
- 2,4,5-Trimethoxyphenol
-
- MDL： MFCD17015434
- Inchi： 1S/C9H12O4/c1-11-7-5-9(13-3)8(12-2)4-6(7)10/h4-5,10H,1-3H3
- InChI Key： QUPHIMRKLSEULX-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(=CC=1OC)O)OC
Computed Properties
- Exact Mass: 184.07356
- Monoisotopic Mass: 184.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- Density: 1.152
- Boiling Point: 312.6°C at 760 mmHg
- Flash Point: 142.9°C
- Refractive Index: 1.514
- PSA: 47.92
2,4,5-Trimethoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T899243-10mg |
2,4,5-Trimethoxyphenol |
20491-91-2 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T899243-50mg |
2,4,5-Trimethoxyphenol |
20491-91-2 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T899243-100mg |
2,4,5-Trimethoxyphenol |
20491-91-2 | 100mg |
$ 275.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | D764049-100mg |
2,4,5-trimethoxyphenol |
20491-91-2 | 95% | 100mg |
$250 | 2024-06-06 | |
| eNovation Chemicals LLC | D764049-250mg |
2,4,5-trimethoxyphenol |
20491-91-2 | 95% | 250mg |
$435 | 2024-06-06 | |
| eNovation Chemicals LLC | D764049-1g |
2,4,5-trimethoxyphenol |
20491-91-2 | 95% | 1g |
$845 | 2024-06-06 | |
| 1PlusChem | 1P019F36-100mg |
2,4,5-trimethoxyphenol |
20491-91-2 | 97% | 100mg |
$203.00 | 2023-12-19 | |
| 1PlusChem | 1P019F36-250mg |
2,4,5-trimethoxyphenol |
20491-91-2 | 97% | 250mg |
$353.00 | 2023-12-19 | |
| 1PlusChem | 1P019F36-500mg |
2,4,5-trimethoxyphenol |
20491-91-2 | 97% | 500mg |
$510.00 | 2023-12-19 | |
| 1PlusChem | 1P019F36-1g |
2,4,5-trimethoxyphenol |
20491-91-2 | 97% | 1g |
$705.00 | 2023-12-19 |
2,4,5-Trimethoxyphenol Suppliers
Amadis Chemical Company Limited
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(CAS:20491-91-2)2,4,5-Trimethoxyphenol
Order Number:A1231341
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 21:30
Price ($):619
Email:sales@amadischem.com
2,4,5-Trimethoxyphenol Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20491-91-2)2,4,5-Trimethoxyphenol
Purity:99%
Quantity:1g
Price ($):619